(1-Isobutylpiperidin-4-yl)methanamine dihydrochloride
Overview
Description
(1-Isobutylpiperidin-4-yl)methanamine dihydrochloride, commonly referred to as IPMA-D, is a low-molecular-weight amine compound with a unique structure that has been used in a variety of scientific applications. It is a useful tool for researchers and scientists in the fields of biochemistry, physiology, and pharmacology, as well as for drug discovery and development. IPMA-D has a wide range of properties, including its ability to act as a chiral center, which makes it an attractive molecule for use in a variety of laboratory experiments. In
Scientific Research Applications
Medicinal Chemistry
In medicinal chemistry, (1-Isobutylpiperidin-4-yl)methanamine dihydrochloride is a valuable compound due to its piperidine structure, which is a common motif in pharmaceuticals . Piperidine derivatives are found in over twenty classes of drugs, including alkaloids. This compound’s synthetic versatility allows for the development of new medications with potential therapeutic effects.
Organic Synthesis
The compound serves as a building block in organic synthesis, particularly in the formation of piperidine derivatives through intra- and intermolecular reactions . These reactions include hydrogenation, cyclization, cycloaddition, and annulation, which are crucial for creating complex molecules for further pharmacological evaluation.
Pharmacology
(1-Isobutylpiperidin-4-yl)methanamine dihydrochloride: has implications in pharmacology, especially in the synthesis of novel drug candidates. Its piperidine core can be modified to create new compounds with potential as NLRP3 inflammasome inhibitors, which are important in the treatment of inflammatory diseases .
Neuroscience
In neuroscience research, this compound could be used to modulate chemical scaffolds that target neurological pathways. The piperidine moiety is often present in molecules that interact with central nervous system receptors, which can lead to the development of drugs for neurological disorders .
Materials Science
While not directly used in materials science, (1-Isobutylpiperidin-4-yl)methanamine dihydrochloride can contribute to the synthesis of organic compounds that have applications in material fabrication. Its structural properties might influence the development of organic materials with specific characteristics .
Biological Studies
In biology, the compound’s derivatives can be used to study biological activity at the molecular level. Its ability to form various derivatives makes it a useful tool for probing biological systems and understanding the interaction between small molecules and biological targets .
properties
IUPAC Name |
[1-(2-methylpropyl)piperidin-4-yl]methanamine;dihydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H22N2.2ClH/c1-9(2)8-12-5-3-10(7-11)4-6-12;;/h9-10H,3-8,11H2,1-2H3;2*1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
YUFCFSRWCUGTQU-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)CN1CCC(CC1)CN.Cl.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H24Cl2N2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
243.21 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
(1-Isobutylpiperidin-4-yl)methanamine dihydrochloride | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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